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Compound of Interest

Compound Name: O,O-Diethyl dithiophosphate

Cat. No.: B7768826 Get Quote

Understanding Terbufos
Chemical Properties and Mechanism of Action

Terbufos is an organothiophosphate compound. Like other organophosphates, its primary

mode of action is the inhibition of acetylcholinesterase (AChE), an enzyme crucial for the

proper functioning of the nervous system in both insects and mammals.

Enzyme Inhibition: AChE is responsible for breaking down the neurotransmitter

acetylcholine. When Terbufos inhibits AChE, acetylcholine accumulates in the synapses,

leading to overstimulation of nerve signals.

Toxicity: This overstimulation results in a range of toxic effects, from nausea and dizziness to

convulsions, respiratory failure, and death.

Safety and Handling

Due to its high toxicity, handling Terbufos requires stringent safety measures and specialized

equipment.

Personal Protective Equipment (PPE): A comprehensive list of required PPE includes:

Chemical-resistant gloves (e.g., nitrile or butyl rubber)

Full-face respirator with appropriate cartridges for organic vapors and particulates
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Chemical-resistant apron or full-body suit

Safety goggles and face shield

Engineering Controls: Work should be conducted in a certified chemical fume hood with

adequate ventilation to prevent inhalation exposure.

Decontamination: In case of skin contact, the affected area must be washed immediately and

thoroughly with soap and water. Contaminated clothing should be removed and disposed of

as hazardous waste.

First Aid and Medical Countermeasures

Immediate medical attention is critical in cases of suspected Terbufos exposure.

Symptoms of Exposure:

Mild: Headache, dizziness, nausea, blurred vision

Severe: Muscle twitching, seizures, difficulty breathing, loss of consciousness

Antidotes: Medical treatment for organophosphate poisoning typically involves the

administration of atropine and a pralidoxime (2-PAM).

Atropine: Blocks the effects of excess acetylcholine at muscarinic receptors.

Pralidoxime (2-PAM): Reactivates the inhibited acetylcholinesterase enzyme.

Environmental Impact

Terbufos is highly toxic to a wide range of non-target organisms, including birds, fish, and

aquatic invertebrates. Its use is heavily regulated to mitigate environmental contamination and

ecological damage. Runoff from agricultural fields can contaminate water sources, posing a

significant risk to aquatic ecosystems.

For detailed safety information and handling guidelines, please refer to official sources such as

the Material Safety Data Sheets (MSDS) provided by chemical suppliers and guidelines from
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regulatory agencies like the Environmental Protection Agency (EPA) or the Occupational Safety

and Health Administration (OSHA).

To cite this document: BenchChem. [Protocol for synthesis of Terbufos from O,O-Diethyl
dithiophosphate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7768826#protocol-for-synthesis-of-terbufos-from-o-o-
diethyl-dithiophosphate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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